Cas no 2090317-33-0 (4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl chloride)

• Product Name: 4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl chloride
• CAS No: 2090317-33-0
• MF: C₆H₃Cl₂N₃O₂S
• MW: 252.077917337418
• MDL: MFCD30619830
• CID: 5239901
• PubChem ID: 131597468
• Update Time: 2025-10-28

4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride, 4-chloro-
• 4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl chloride

• MDL： MFCD30619830
• Inchi： 1S/C6H3Cl2N3O2S/c7-5-4-3(14(8,12)13)1-9-6(4)11-2-10-5/h1-2H,(H,9,10,11)
• InChI Key： ZKFGRVVKXHCIPM-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C(S(Cl)(=O)=O)=CNC2=N1

Additional information on 4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl chloride

4-Chloro-7H-Pyrrolo[2,3-d]Pyrimidine-5-Sulfonyl Chloride: A Comprehensive Overview

CAS No. 2090317-33-0, commonly referred to as 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural properties, which make it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its potential applications in drug development, particularly in the design of targeted therapies and bioactive molecules.

The molecular structure of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride is characterized by a pyrrolopyrimidine core, a heterocyclic system known for its stability and reactivity. The sulfonyl chloride group attached at the 5-position introduces additional functionality, enabling the compound to participate in various nucleophilic substitutions and coupling reactions. This makes it an ideal building block for constructing complex molecular architectures with tailored properties.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of CAS No. 2090317-33-0. Researchers have explored catalytic systems and optimized reaction conditions to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity. Such innovations underscore the importance of continuous improvement in synthetic methodologies to meet the demands of modern chemical research.

In terms of applications, 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride has shown promise in the development of advanced materials with tailored electronic properties. Its ability to form stable covalent bonds with various organic and inorganic substrates makes it a versatile component in the fabrication of thin films, sensors, and optoelectronic devices. Moreover, its role as an intermediate in drug discovery has been extensively documented, with studies focusing on its potential as an anti-inflammatory agent and anticancer drug candidate.

The latest research findings emphasize the importance of understanding the photophysical and electrochemical properties of CAS No. 2090317-33-0. By leveraging techniques such as UV-vis spectroscopy and cyclic voltammetry, scientists have gained insights into its electronic transitions and redox behavior. These studies have revealed that the compound exhibits excellent charge transport properties, making it a strong candidate for use in organic electronics.

In conclusion, 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride (CAS No. 2090317-33-0) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of structural features and functional groups positions it as a key player in diverse areas of research and industry. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to the advancement of science and technology.